Cas no 1465510-64-8 (2-(5-Methylthiophen-2-yl)cyclohexan-1-ol)

• Product Name: 2-(5-Methylthiophen-2-yl)cyclohexan-1-ol
• CAS No: 1465510-64-8
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 5695295
• PubChem ID: 65634529
• Update Time: 2023-10-14

2-(5-Methylthiophen-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)cyclohexan-1-ol
• 1465510-64-8
• AKOS014973329
• EN300-1624780
• Cyclohexanol, 2-(5-methyl-2-thienyl)-
• 2-(5-Methylthiophen-2-yl)cyclohexan-1-ol

• Inchi： 1S/C11H16OS/c1-8-6-7-11(13-8)9-4-2-3-5-10(9)12/h6-7,9-10,12H,2-5H2,1H3
• InChI Key： OBPWOFYEWPRLDN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CCCCC1O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 316.3±42.0 °C(Predicted)
• pka: 14.91±0.40(Predicted)